Cas no 2171172-96-4 ((2S)-2-amino-3-(3-methylcyclobutyl)propanoic acid)

(2S)-2-Amino-3-(3-methylcyclobutyl)propanoic acid is a non-proteinogenic amino acid characterized by a stereospecific (S)-configuration at the α-carbon and a 3-methylcyclobutyl side chain. This structural motif imparts unique steric and electronic properties, making it valuable in peptide design and medicinal chemistry applications. The cyclobutyl group enhances conformational rigidity, potentially improving target binding affinity and metabolic stability in bioactive compounds. Its chiral purity ensures reproducibility in synthetic routes, while the methyl substitution offers opportunities for further functionalization. The compound serves as a versatile building block for developing constrained peptidomimetics or enzyme inhibitors, particularly in drug discovery programs targeting protein-protein interactions. Its physicochemical properties can be fine-tuned for optimal bioavailability.
(2S)-2-amino-3-(3-methylcyclobutyl)propanoic acid structure
2171172-96-4 structure
Product Name:(2S)-2-amino-3-(3-methylcyclobutyl)propanoic acid
CAS No:2171172-96-4
MF:C8H15NO2
MW:157.210202455521
CID:6206593
PubChem ID:165790355
Update Time:2025-10-29

(2S)-2-amino-3-(3-methylcyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-3-(3-methylcyclobutyl)propanoic acid
    • EN300-1299193
    • 2171172-96-4
    • Inchi: 1S/C8H15NO2/c1-5-2-6(3-5)4-7(9)8(10)11/h5-7H,2-4,9H2,1H3,(H,10,11)/t5?,6?,7-/m0/s1
    • InChI Key: UMRFNUOKOFWBFM-AHXFUIDQSA-N
    • SMILES: OC([C@H](CC1CC(C)C1)N)=O

Computed Properties

  • Exact Mass: 157.110278721g/mol
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 63.3Ų

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Additional information on (2S)-2-amino-3-(3-methylcyclobutyl)propanoic acid

Compound CAS No. 2171172-96-4: (2S)-2-amino-3-(3-methylcyclobutyl)propanoic acid

The compound (2S)-2-amino-3-(3-methylcyclobutyl)propanoic acid, identified by the CAS registry number 2171172-96-4, is a structurally complex amino acid derivative with significant potential in various biochemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique stereochemistry and functional groups, which make it a valuable molecule for research and development in the fields of drug discovery, biotechnology, and synthetic chemistry.

At its core, the molecule features an amino acid backbone with a chiral center at the second carbon atom, designated as the (2S) configuration. This stereochemistry is critical for its biological activity, as it determines the molecule's interaction with enzymes, receptors, and other biomolecules. The presence of a cyclobutane ring substituent at the third carbon of the propanoic acid backbone introduces additional complexity to the structure, enhancing its potential for binding to specific targets in biological systems.

Recent studies have highlighted the importance of (2S)-amino acids in peptide synthesis and drug design. The (2S) configuration is particularly relevant in pharmacology, as it often correlates with improved bioavailability and reduced toxicity compared to other stereoisomers. The integration of a 3-methylcyclobutyl group further enhances the molecule's versatility, enabling it to participate in diverse chemical reactions and biological processes.

The synthesis of this compound typically involves multi-step processes that require precise control over stereochemistry and functional group transformations. Researchers have employed various strategies, including asymmetric catalysis and enantioselective synthesis, to produce this compound with high optical purity. These methods are essential for ensuring the compound's efficacy in downstream applications such as drug screening and enzyme inhibition studies.

In terms of physical properties, (2S)-2-amino-3-(3-methylcyclobutyl)propanoic acid exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity, making it suitable for a wide range of experimental setups. The compound's stability under physiological conditions has also been a focus of recent investigations, with findings suggesting that it maintains structural integrity under mild acidic or basic conditions.

The biological activity of this compound has been explored in several contexts. In pharmacology, it has shown promise as a lead compound for developing novel therapeutic agents targeting specific enzymes or receptors. For instance, studies have demonstrated its ability to inhibit certain proteases involved in disease pathways, highlighting its potential as an anti-inflammatory or antiviral agent.

In addition to its pharmacological applications, this compound has also found utility in biotechnological processes such as peptide synthesis and protein engineering. Its unique structure allows for the creation of custom-designed peptides with enhanced stability and bioactivity, which are valuable tools in drug discovery and vaccine development.

From a synthetic chemistry perspective, the molecule serves as a versatile building block for constructing more complex structures. Its amino acid backbone provides a foundation for incorporating additional functional groups or side chains through various coupling reactions or post-synthetic modifications.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility, electronic distribution, and interaction patterns with biomolecules. These computational approaches complement experimental data, enabling researchers to optimize its design for specific applications.

In conclusion, CAS No. 2171172-96-4 represents a significant advancement in the field of amino acid derivatives. Its unique structure, stereochemistry, and functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, its role in drug discovery and biotechnology is expected to grow significantly.

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